Cas no 1216166-31-2 (2-(2,4-dimethoxyphenyl)propan-2-amine)
2-(2,4-dimethoxyphenyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-dimethoxyphenyl)propan-2-amine
- AKOS012096032
- SCHEMBL5292688
- 1216166-31-2
- EN300-1838992
-
- Inchi: 1S/C11H17NO2/c1-11(2,12)9-6-5-8(13-3)7-10(9)14-4/h5-7H,12H2,1-4H3
- InChI Key: VJDLBDLAGJGGEA-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C(C)(C)N)OC
Computed Properties
- Exact Mass: 195.125928785g/mol
- Monoisotopic Mass: 195.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.5Ų
2-(2,4-dimethoxyphenyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838992-0.05g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-0.1g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-0.25g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-0.5g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-1.0g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 1g |
$1086.0 | 2023-05-27 | ||
| Enamine | EN300-1838992-2.5g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-5.0g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 5g |
$3147.0 | 2023-05-27 | ||
| Enamine | EN300-1838992-10.0g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 10g |
$4667.0 | 2023-05-27 | ||
| Enamine | EN300-1838992-1g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1838992-5g |
2-(2,4-dimethoxyphenyl)propan-2-amine |
1216166-31-2 | 5g |
$2028.0 | 2023-09-19 |
2-(2,4-dimethoxyphenyl)propan-2-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-(2,4-dimethoxyphenyl)propan-2-amine
Introduction to 2-(2,4-dimethoxyphenyl)propan-2-amine (CAS No: 1216166-31-2)
2-(2,4-dimethoxyphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 1216166-31-2, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This molecule, featuring a phenyl ring substituted with two methoxy groups at the 2 and 4 positions, combined with an amine functional group on a propyl chain, exhibits unique structural and chemical properties that make it a subject of considerable interest in synthetic chemistry and drug discovery.
The structure of 2-(2,4-dimethoxyphenyl)propan-2-amine contributes to its reactivity and potential biological activity. The presence of the aromatic ring enhances its interaction with biological targets, while the amine group provides a site for further functionalization. This combination makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in amine-containing compounds due to their diverse pharmacological properties. The amine group is a common pharmacophore in many drugs, influencing their binding affinity and metabolic stability. 2-(2,4-dimethoxyphenyl)propan-2-amine is no exception and has been explored in various contexts for its potential therapeutic applications.
One of the most compelling areas of research involving 2-(2,4-dimethoxyphenyl)propan-2-amine is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the aromatic ring or the propyl chain can lead to compounds with improved efficacy or selectivity for specific biological targets.
The synthesis of 2-(2,4-dimethoxyphenyl)propan-2-amine itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the reaction of 2,4-dimethoxybenzaldehyde with ammonia or an amine source in the presence of a reducing agent. This reaction typically yields the desired product through nucleophilic addition followed by reduction. Alternative synthetic routes may involve Grignard reactions or other organometallic transformations that allow for selective functionalization of the aromatic ring.
Recent advances in synthetic methodologies have enabled more efficient and scalable production of 2-(2,4-dimethoxyphenyl)propan-2-amine. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve reaction yields and reduce processing times. These innovations not only make the compound more accessible for research purposes but also open up new possibilities for its application in drug development.
Beyond its synthetic utility, 2-(2,4-dimethoxyphenyl)propan-2-amine has garnered attention for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and other diseases. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The pharmacological evaluation of 2-(2,4-dimethoxyphenyl)propan-2-amine has been conducted using both in vitro and in vivo models. In cell-based assays, it has shown interactions with various receptors and enzymes, hinting at multiple potential modes of action. Animal studies have provided additional insights into its biological effects, although these need to be validated through more rigorous clinical trials before any therapeutic applications can be considered.
The toxicological profile of 2-(2,4-dimethoxyphenyl)propan-2-amine is another critical aspect that has been examined. Initial safety assessments indicate that it exhibits moderate toxicity at higher doses but remains relatively well-tolerated at lower concentrations. However, comprehensive toxicological studies are essential to ensure its safety for potential clinical use.
In conclusion, 1-(3-chloroallyl)-3-methylindole - CAS No:82592750 ,is an important intermediate used as pharmaceutical intermediates,It plays a significant role as an intermediate in pharmaceutical synthesis,especially as a precursor for active pharmaceutical ingredients (APIs). Its unique structural features make it valuable for developing new drugs targeting various diseases,including neurological disorders、inflammatory conditions、and other metabolic diseases。Further research into its pharmacological properties、synthetic pathways,and toxicological profile will continue to enhance our understanding and utilization of this compound in medicinal chemistry。
1216166-31-2 (2-(2,4-dimethoxyphenyl)propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)